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Compound of Interest

Compound Name: Methylenediformamide

Cat. No.: B1582979

A Note on Nomenclature: The term "Methylenediformamide"” as specified in the query is not a
standard chemical identifier. Based on the structural similarity of the name, this guide focuses
on N-Methylformamide (NMF), a closely related and widely used chemical. This document
provides a comprehensive overview of its properties, synthesis, applications, and safety
protocols, designed for researchers, scientists, and professionals in drug development.

Core Chemical Identity

N-Methylformamide (NMF) is a colorless, nearly odorless secondary amide with the molecular
formula CHsNHCHO.[1] It exists as a liquid at room temperature and is primarily utilized as a
reagent in various organic syntheses, and to a lesser extent, as a highly polar solvent.[1]

Key Identifiers

Identifier Value

CAS Number 123-39-7[2][3]

Molecular Formula C2HsNOJ[1][2]

IUPAC Name N-Methylformamide[2]
Synonyms Methylformamide, NMF[1]

Physicochemical Properties
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NMF's utility in various applications stems from its distinct physical and chemical properties. It
is a viscous, colorless liquid that is miscible with water.[1][2]

Table of Properties

Property Value Source
Molecular Weight 59.07 g/mol [2]
Appearance Colorless liquid [1]

Odor Faint, amine-like [1][2]
Density 1.011 g/mL at 25 °C [1]
Melting Point -4 °C [1]
Boiling Point 182.5 - 199 °C [11[2]
Flash Point 111 °C [1]

Miscible with water. Soluble in

chloroform, alcohols, acetone,

Solubility and ethyl acetate. Insoluble in [1][3]
diethyl ether and petroleum
ether.

Refractive Index (n20/D) 1.432 [1]

Synthesis of N-Methylformamide

The primary industrial synthesis of N-Methylformamide involves the reaction of methylamine
with methyl formate.[1] An alternative, less common method is the transamidation of formamide
with methylamine.[1]

Primary Synthesis Workflow
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Click to download full resolution via product page

Caption: Primary synthesis route of N-Methylformamide.

Experimental Protocol: Synthesis from Methylamine and
Methyl Formate

This protocol describes a general laboratory-scale synthesis.

Materials:

o Methylamine (solution in a suitable solvent or as a gas)

o Methyl formate

» Reaction flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer
e Heating mantle

« Distillation apparatus

Procedure:

e Reaction Setup: Charge the reaction flask with methyl formate.

» Addition of Methylamine: Slowly add the methylamine solution to the stirred methyl formate
through the dropping funnel. The reaction is exothermic and may require cooling to maintain
a controlled temperature.
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o Reaction: After the addition is complete, heat the mixture to reflux for a specified period to
drive the reaction to completion.

 Purification: The resulting mixture contains N-methylformamide and methanol. Separate the
N-methylformamide by fractional distillation. The lower boiling point of methanol allows for its
removal, leaving behind the purified N-methylformamide.

Applications in Research and Drug Development

N-Methylformamide serves as a versatile, highly polar solvent and a valuable reagent in
organic synthesis, including applications within the pharmaceutical industry.

Key Application Areas

» Specialized Solvent: NMF is used as a specialized solvent in oil refineries.[1]

e Precursor in Amidation Reactions: It is a precursor in specific amidation reactions where
other formamides like formamide or dimethylformamide (DMF) may not be suitable.[1]

 Insecticide Synthesis: NMF is a key component in the production of the insecticide
formothion.[1]

e Pharmaceutical Synthesis: While less common than DMF, NMF can be used as a solvent
and reagent in the synthesis of various active pharmaceutical ingredients (APIs). Its high
polarity is advantageous for dissolving a range of starting materials and intermediates.

Spectroscopic Characterization

Spectroscopic data is crucial for the identification and quality control of N-Methylformamide.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR are used to
confirm the structure of NMF. The presence of cis and trans isomers due to the restricted
rotation around the C-N amide bond can be observed.[4]

¢ Infrared (IR) Spectroscopy: The IR spectrum of NMF shows characteristic peaks for the N-H,
C=0 (amide 1), and C-N stretching vibrations, which can also be used to distinguish between
cis and trans isomers.[4]
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e Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of NMF and its
fragmentation pattern, which aids in its identification.

Safety and Handling

N-Methylformamide presents several health hazards and should be handled with appropriate
safety precautions.

GHS Hazard Statements

e H312: Harmful in contact with skin.[1]

o H360: May damage fertility or the unborn child.[1]

Precautionary Statements

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

o P308+P313: IF exposed or concerned: Get medical advice/ attention.[1]

Handling and Storage

o Incompatibility: NMF is incompatible with strong oxidizing agents, acids, bases, and acid
chlorides.[3]

o Storage: Store in a tightly closed container in a dry, well-ventilated area at room temperature.

[3]

Comparison with Related Formamides

NMF is structurally and functionally related to other simple formamides, most notably
formamide and dimethylformamide (DMF).
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N-Methylformamide Dimethylformamide

Feature Formamide
(NMF) (DMF)

Structure HCONHCHs HCON(CHs)2 HCONH:

CAS Number 123-39-7 68-12-2 75-12-7

Boiling Point ~183 °C ~153 °C ~210 °C

Key Use Specialized reagent Common solvent Reagent, solvent

. ] ) Hepatotoxin, possible _ _
Toxicity Reproductive toxin ) Reproductive toxin
carcinogen

DMF is more widely used as an industrial solvent due to its greater stability.[3]

Conclusion

N-Methylformamide is a significant chemical with specialized applications in organic synthesis
and industry. Its unique properties as a polar solvent and a reactive intermediate make it a
valuable tool for chemists. However, its associated health hazards necessitate strict adherence
to safety protocols. For professionals in drug development, understanding the characteristics of
NMF and its related formamides is crucial for solvent selection and reaction design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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